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Compound of Interest

Compound Name: 2,2'-Bi-1,3-dioxane

Cat. No.: B15479400

A Note on Nomenclature: This technical guide focuses on the compound with the CAS number
6705-89-1, which is identified as 2,2'-Bi(1,3-dioxolane). The user's original query specified
"2,2'-Bi-1,3-dioxane." It is important to note that "dioxolane" refers to a five-membered
heterocyclic ring containing two oxygen atoms, whereas "dioxane" refers to a six-membered
ring. Extensive searches did not yield significant information for a compound named "2,2'-Bi-
1,3-dioxane," suggesting that "2,2'-Bi(1,3-dioxolane)" may have been the intended subject of
the query. This guide therefore provides comprehensive data for the well-documented
dioxolane derivative.

Chemical Identity and Properties

2,2'-Bi(1,3-dioxolane) is a heterocyclic organic compound that consists of two 1,3-dioxolane
rings connected at the 2-position. It is recognized for its utility in various chemical syntheses
and as a subject of stereochemical studies.
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Identifier

Value

CAS Number

6705-89-1[1][2][3][4][5]

Molecular Formula

C6H1004[1][6]

Molecular Weight 146.14 g/mol [1][6]
IUPAC Name 2-(1,3-dioxolan-2-yl)-1,3-dioxolane[7]
2,2'-Bi-1,3-dioxolane, 2,2'-Bis(1,3-dioxolane)[1]
Synonyms
[8]
InChl Key BOQMIRGMPYWXDPC-UHFFFAOYSA-NI6]
SMILES C1COC(01)Cc20CC02[6]

Physical and Spectroscopic Data

The following table summarizes the key physical properties of 2,2'-Bi(1,3-dioxolane).

Property Value

Boiling Point 190.9 °C at 760 mmHg[2]
Density 1.267 g/lcm3[2]

Melting Point Not available

Spectroscopic data for 2,2'-Bi(1,3-dioxolane) is available in various databases, including GC-

MS and IR spectra[8].

Experimental Protocols

Synthesis of 2,2'-Bi(1,3-dioxolane) via Acetalization

A general method for the synthesis of 2,2'-Bi(1,3-dioxolane) involves the acid-catalyzed

acetalization of a suitable carbonyl compound with a vicinal diol, such as 1,2-ethanediol[9].

Materials:

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.protheragen.ai/impurity/22-bi13-dioxolane-item-4248.html
https://www.chemsrc.com/en/cas/6705-89-1_198512.html
https://www.simsonpharma.com/product/2-2-bi-1-3-dioxolane
https://www.pharmaffiliates.com/en/6705-89-1-2-2-bi-1-3-dioxolane-pa270028063.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42302443.htm
https://www.protheragen.ai/impurity/22-bi13-dioxolane-item-4248.html
https://precision.fda.gov/ginas/app/ui/substances/64e5d6d2-11db-4d17-b752-177837b31310
https://www.protheragen.ai/impurity/22-bi13-dioxolane-item-4248.html
https://precision.fda.gov/ginas/app/ui/substances/64e5d6d2-11db-4d17-b752-177837b31310
https://english.chemenu.com/products/6705-89-1.html
https://www.protheragen.ai/impurity/22-bi13-dioxolane-item-4248.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Bis_1_3-dioxolane
https://precision.fda.gov/ginas/app/ui/substances/64e5d6d2-11db-4d17-b752-177837b31310
https://precision.fda.gov/ginas/app/ui/substances/64e5d6d2-11db-4d17-b752-177837b31310
https://www.chemsrc.com/en/cas/6705-89-1_198512.html
https://www.chemsrc.com/en/cas/6705-89-1_198512.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Bis_1_3-dioxolane
https://www.benchchem.com/product/b3055806
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15479400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Glyoxal (or a suitable precursor)

Ethylene glycol

A strong acid catalyst (e.g., p-toluenesulfonic acid)
Anhydrous solvent (e.g., toluene or dichloromethane)
Dean-Stark apparatus (for azeotropic removal of water)
Sodium bicarbonate solution (for neutralization)
Anhydrous magnesium sulfate (for drying)

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark
apparatus, combine the carbonyl compound and a slight excess of ethylene glycol in the
chosen anhydrous solvent.

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid to the mixture.

Reaction: Heat the mixture to reflux. The water formed during the reaction will be
azeotropically removed and collected in the Dean-Stark trap. Monitor the progress of the
reaction by observing the amount of water collected or by using thin-layer chromatography
(TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst by washing the organic layer with a saturated solution of sodium bicarbonate.

Purification: Separate the organic layer and dry it over anhydrous magnesium sulfate. Filter
the mixture and remove the solvent using a rotary evaporator. The crude product can then be
purified by distillation under reduced pressure.
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Signaling Pathways and Molecular Interactions

While 2,2'-Bi(1,3-dioxolane) is not directly implicated in specific biological signaling pathways,
its structural conformers are of interest in stereochemistry. The molecule can exist in gauche
and trans conformations due to rotation around the central C-C bond. Studies have shown that
in the solid state, the trans conformer is favored, while in the gas phase, the gauche conformer
is preferred[10].
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Caption: General synthesis pathway for 2,2'-Bi(1,3-dioxolane).
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Caption: Conformational equilibrium of 2,2'-Bi(1,3-dioxolane).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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